Cas no 2580095-97-0 (rac-tert-butyl (3R,4R)-4-fluoropyrrolidine-3-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-4-fluoropyrrolidine-3-carboxylate
• CAS No: 2580095-97-0
• MF: C₉H₁₆FNO₂
• MW: 189.227246284485
• CID: 5656855
• PubChem ID: 165886746
• Update Time: 2025-05-22

rac-tert-butyl (3R,4R)-4-fluoropyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4R)-4-fluoropyrrolidine-3-carboxylate
• 2580095-97-0
• EN300-27731864

• Inchi： 1S/C9H16FNO2/c1-9(2,3)13-8(12)6-4-11-5-7(6)10/h6-7,11H,4-5H2,1-3H3/t6-,7-/m1/s1
• InChI Key： DURPGUPYYRTMJJ-RNFRBKRXSA-N
• SMILES： F[C@@H]1CNC[C@H]1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 189.11650692g/mol
• Monoisotopic Mass: 189.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl (3R,4R)-4-fluoropyrrolidine-3-carboxylate

Rac-Tert-Butyl (3R,4R)-4-Fluoropyrrolidine-3-Carboxylate: A Comprehensive Overview

The compound with CAS No 2580095-97-0, known as rac-tert-butyl (3R,4R)-4-fluoropyrrolidine-3-carboxylate, is a significant molecule in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a fluorine atom at the 4-position and a tert-butyl ester group at the 3-position. The stereochemistry of the molecule is defined by the (3R,4R) configuration, making it a chiral compound with potential applications in asymmetric synthesis and enantioselective reactions.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of the fluorine atom in rac-tert-butyl (3R,4R)-4-fluoropyrrolidine-3-carboxylate contributes to its unique electronic and steric properties, making it a valuable building block for the synthesis of bioactive molecules. Researchers have explored its use in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of rac-tert-butyl (3R,4R)-4-fluoropyrrolidine-3-carboxylate involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is followed by fluorination at the 4-position and subsequent esterification to introduce the tert-butyl group. The stereochemistry of the molecule is controlled during these steps to ensure the desired (3R,4R) configuration. Advanced techniques such as enantioselective catalysis and stereoselective synthesis have been employed to optimize the production process and improve yields.

In terms of applications, rac-tert-butyl (3R,4R)-4-fluoropyrrolidine-3-carboxylate has shown promise in drug delivery systems due to its ability to act as a prodrug. The tert-butyl ester group can be cleaved under specific conditions, releasing the active carboxylic acid moiety. This property makes it an attractive candidate for designing drugs with controlled release profiles. Additionally, its chiral nature enables it to serve as a chiral auxiliary in asymmetric synthesis, facilitating the construction of complex molecular architectures with high enantioselectivity.

Recent research has also focused on understanding the biological activity of rac-tert-butyl (3R,4R)-4-fluoropyrrolidine-3-carboxylate. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways. For example, it has been shown to exhibit moderate inhibitory activity against kinases associated with cancer cell proliferation. These findings suggest that further exploration of its pharmacological properties could lead to novel therapeutic interventions.

The development of efficient analytical methods for characterizing rac-tert-butyl (3R,4R)-4-fluoropyrrolidine-3-carboxylate has also been an area of active research. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its structure and stereochemistry. These methods provide valuable insights into the molecular geometry and intermolecular interactions, which are critical for understanding its biological activity and optimizing its synthesis.

In conclusion, rac-tert-butyl (3R,4R)-4-fluoropyrrolidine-3-carboxylate is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure, stereochemistry, and functional groups make it a valuable tool for researchers in various fields. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing medicinal chemistry and therapeutic development.